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Compound of Interest

Compound Name: Monalazone disodium

Cat. No.: B1614637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Monalazone disodium, the disodium salt of 4-(N-chlorosulfamoyl)benzoic acid, is a compound

recognized for its antiseptic and spermicidal properties.[1] Structurally, it belongs to the class of

sulfonylbenzoic acid derivatives and is closely related to halazone.[1] This technical guide

provides a comprehensive overview of the core physicochemical properties of Monalazone
disodium, offering critical data and methodologies for professionals in drug development and

research.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a drug candidate is

fundamental to predicting its behavior in a biological system, including its absorption,

distribution, metabolism, and excretion (ADME) profile.

Chemical Structure and Identity
IUPAC Name: disodium;4-chloroazanidylsulfonylbenzoate[2]

CAS Number: 61477-95-0[2][3][4][5]

Molecular Formula: C₇H₄ClNNa₂O₄S[2]
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SMILES Code: C1=CC(=CC=C1C(=O)[O-])S(=O)(=O)N(Cl)[Na+].[Na+]

Quantitative Physicochemical Data
The following table summarizes the key physicochemical parameters of Monalazone
disodium.

Property Value Source

Molecular Weight 279.61 g/mol [5]

Boiling Point 576.85 °C (Predicted) ChemicalBook

Density 1.612 g/cm³ (Predicted) ChemicalBook

Water Solubility 410 g/L at 20°C ChemicalBook

LogP (Octanol-Water Partition

Coefficient)
1.45 (Predicted) ChemicalBook

Melting Point Data not available

pKa Data not available

Note: Some of the available data are predicted values and should be confirmed by

experimental analysis for rigorous drug development programs.

Experimental Protocols
Standardized experimental protocols are crucial for obtaining reliable and reproducible

physicochemical data. While specific experimental details for Monalazone disodium are not

extensively published, the following are general, widely accepted methodologies for

determining key parameters.

Determination of Aqueous Solubility (Shake-Flask
Method)
The shake-flask method is a conventional and reliable technique for determining the

equilibrium solubility of a compound.
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Principle: An excess amount of the solid compound is agitated in a specific aqueous medium at

a constant temperature until equilibrium is reached. The concentration of the dissolved

compound in the supernatant is then quantified.

Methodology:

Add an excess amount of Monalazone disodium to a vial containing a buffer of the desired

pH (e.g., phosphate-buffered saline, pH 7.4).

Seal the vial and place it in a shaker bath set to a constant temperature (e.g., 25°C or 37°C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

After agitation, allow the suspension to settle.

Carefully withdraw a sample of the supernatant and filter it through a 0.45 µm filter to remove

any undissolved solids.

Analyze the concentration of Monalazone disodium in the filtrate using a validated

analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV

detection.

The experiment should be performed in triplicate to ensure accuracy.
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Workflow for Solubility Determination

Add excess Monalazone disodium to buffer

Equilibrate in shaker bath (constant T)

24-48h

Sample and filter supernatant

Quantify concentration by HPLC

Calculate solubility

Click to download full resolution via product page

Caption: Workflow for the shake-flask solubility determination method.

Determination of Lipophilicity (LogP/LogD)
The partition coefficient (LogP) or distribution coefficient (LogD at a specific pH) is a measure

of a compound's differential solubility in two immiscible phases, typically octanol and water.

Principle: The compound is dissolved in one phase and allowed to partition between the two

immiscible liquids. The concentration in each phase is measured at equilibrium.

Methodology:

Prepare a saturated solution of n-octanol with water and a saturated solution of water with n-

octanol.
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Prepare a stock solution of Monalazone disodium in the aqueous phase.

Mix a known volume of the aqueous stock solution with a known volume of the n-octanol

phase in a separatory funnel.

Shake the funnel for a set period to allow for partitioning.

Allow the two phases to separate completely.

Measure the concentration of Monalazone disodium in both the aqueous and n-octanol

phases using a suitable analytical technique (e.g., HPLC-UV).

Calculate the partition coefficient as P = [Concentration in octanol] / [Concentration in

aqueous phase].

LogP is the logarithm of P.

Mechanism of Action: A Conceptual Overview
Monalazone disodium is classified as a vaginal disinfectant and spermicidal agent.[1] Its

mechanism of action is believed to be related to its chemical structure, particularly the N-chloro

group on the sulfonamide moiety.

Disinfectant Action: Compounds containing an N-chloro group, such as chloramines, are known

to be oxidizing agents. It is hypothesized that Monalazone disodium acts by releasing active

chlorine, which can denature proteins and disrupt enzymatic functions within microorganisms,

leading to their inactivation.

Spermicidal Action: The spermicidal effect is likely due to the disruption of the sperm cell

membrane integrity. The interaction of the compound with the lipid bilayer and membrane

proteins of spermatozoa can lead to increased permeability, loss of essential intracellular

components, and ultimately, sperm immobilization and death.
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Proposed Mechanism of Monalazone Disodium
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Caption: Conceptual diagram of the proposed disinfectant and spermicidal mechanisms.

Stability and Storage
For optimal stability, Monalazone disodium should be stored in a dry, dark place. Short-term

storage can be at 0 - 4 °C, while long-term storage is recommended at -20 °C. The compound

is soluble in DMSO.

Conclusion
This technical guide provides a foundational understanding of the physicochemical properties

of Monalazone disodium. The tabulated data, along with the outlined experimental protocols

and conceptual mechanism of action, serve as a valuable resource for researchers and

professionals engaged in the development of formulations containing this active

pharmaceutical ingredient. Further experimental validation of the predicted values and a more
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in-depth investigation into its precise molecular mechanisms are warranted to fully characterize

this compound for therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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